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Compound of Interest

Compound Name: Sodium naphthionate

Cat. No.: B093542 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the use of sodium
naphthionate as a key intermediate in the synthesis of azo dyes for paper dyeing applications.

Detailed protocols for dye synthesis and paper coloration are provided, along with quantitative

data on the performance of a representative dye.

Introduction
Sodium naphthionate (sodium 4-amino-1-naphthalenesulfonate) is a crucial aromatic amine

salt derived from naphthalene.[1] It serves as a primary intermediate in the manufacturing of a

wide range of azo dyes, which are extensively used in the textile, leather, and paper industries.

[1] In paper dyeing, azo dyes derived from sodium naphthionate are valued for their ability to

produce vibrant, long-lasting colors with strong adhesion to cellulosic fibers, ensuring a high-

quality and visually appealing product. The presence of the sulfonate group imparts water

solubility to the dye molecules, facilitating a uniform and even dyeing process.[1]

This document outlines the synthesis of a common direct dye using a naphthionate-related

precursor and its subsequent application in paper dyeing, providing researchers with the

foundational methodology for their own investigations.
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Property Value Reference

CAS Number 130-13-2

Molecular Formula C₁₀H₈NNaO₃S

Molecular Weight 245.23 g/mol

Appearance
White to light yellow crystalline

powder

Solubility Freely soluble in water [1]

Experimental Protocols
Synthesis of a Representative Azo Dye: C.I. Direct Red
23
C.I. Direct Red 23 is a commercially significant disazo direct dye that utilizes a derivative of

naphthionic acid in its synthesis. The following protocol is a representative procedure for the

synthesis of such a dye.

Materials:

Aniline

N-(4-aminophenyl)acetamide

N,N'-bis(4-hydroxy-2-sulfonaphthalene-7-yl)urea

Sodium nitrite (NaNO₂)

Hydrochloric acid (HCl), concentrated

Sodium carbonate (Na₂CO₃)

Ice

Distilled water
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Beakers

Stirring rods

Filtration apparatus

Procedure:

Diazotization of Anilines:

Separately dissolve aniline and N-(4-aminophenyl)acetamide in dilute hydrochloric acid.

Cool the solutions to 0-5°C in an ice bath.

Slowly add a cold aqueous solution of sodium nitrite to each aniline solution with constant

stirring to form the respective diazonium salts. Maintain the temperature below 5°C.

Coupling Reaction:

Prepare an alkaline solution of N,N'-bis(4-hydroxy-2-sulfonaphthalene-7-yl)urea by

dissolving it in an aqueous solution of sodium carbonate.

Cool the coupling component solution to 0-5°C.

Slowly add the two diazonium salt solutions to the coupling component solution with

vigorous stirring.

Maintain a slightly alkaline pH throughout the coupling reaction by adding sodium

carbonate solution as needed.

Continue stirring for 1-2 hours in the ice bath to ensure complete reaction.

Isolation and Purification:

The dye will precipitate out of the solution.

Isolate the dye by vacuum filtration.

Wash the filter cake with a cold, saturated sodium chloride solution to remove impurities.
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Dry the synthesized dye in an oven at a controlled temperature.

Paper Dyeing Protocol
This protocol describes a typical laboratory procedure for dyeing paper sheets with a direct dye

such as the one synthesized above.

Materials:

Synthesized C.I. Direct Red 23

Unsized, absorbent paper sheets (e.g., filter paper or watercolor paper)

Sodium chloride (NaCl) or sodium sulfate (Na₂SO₄) as an electrolyte

Sodium carbonate (Na₂CO₃) or acetic acid to adjust pH

Beakers or dyeing trays

Stirring rods

Graduated cylinders

Hot plate or water bath

Blotting paper

Drying oven or air-drying rack

Procedure:

Dye Bath Preparation:

Prepare a stock solution of the synthesized dye (e.g., 1 g/L in distilled water).

In a beaker or dyeing tray, prepare the dyebath by diluting the stock solution to the desired

concentration (e.g., 0.1% on weight of fiber).
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Add an electrolyte, such as sodium chloride, to the dyebath (e.g., 10 g/L). The electrolyte

helps to promote dye uptake by the cellulosic fibers.[1]

Adjust the pH of the dyebath. For many direct dyes on cellulosic fibers, a slightly alkaline

pH (around 8.0) can improve dye uptake.[2] Use sodium carbonate to increase the pH or

acetic acid to decrease it.

Dyeing Process:

Immerse the paper sheets into the prepared dyebath.

Heat the dyebath to a specific temperature (e.g., 80-95°C) and maintain this temperature

for a set duration (e.g., 30-60 minutes), with occasional gentle agitation.[3]

The affinity of the dye for the cellulose fibers is highest at elevated temperatures.[3]

Rinsing and Drying:

After the dyeing period, remove the paper sheets from the dyebath.

Rinse the dyed paper sheets thoroughly with cold running water until the rinse water is

clear to remove any unfixed dye.

Place the rinsed sheets between two pieces of blotting paper to remove excess water.

Dry the dyed paper sheets either by air-drying on a rack or in an oven at a moderate

temperature.

Quantitative Data
The following tables present performance data for C.I. Direct Red 23, a representative dye

structurally related to sodium naphthionate derivatives, when applied to cellulosic materials.

Color Fastness Properties of C.I. Direct Red 23
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Fastness Property Test Method Rating (1-5 Scale)

Light Fastness ISO 105-B02 2-3

Wash Fastness (Staining) ISO 105-C06 2

Wash Fastness (Color

Change)
ISO 105-C06 2

Rubbing Fastness (Dry) ISO 105-X12 3

Rubbing Fastness (Wet) ISO 105-X12 2

Data sourced from a technical data sheet for C.I. Direct Red 23.[3] The ratings are on a scale

of 1 to 5, where 5 represents the best fastness.

Effect of pH on Dye Uptake
pH of Dyebath Relative Dye Uptake (%)

4.0 Lower

7.0 Moderate

8.0 Optimal

10.0 Decreased

This data is generalized from studies on direct dyeing of cellulosic fibers, which indicate that

dye uptake increases with pH up to an optimal point (around pH 8.0), after which it may

decrease due to increased negative charges on the cellulose surface leading to repulsion.[2]

Effect of Electrolyte Concentration on Dye Uptake
Electrolyte (NaCl) Concentration Relative Dye Uptake

0 g/L Low

4 g/L Increased

10 g/L High
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Electrolytes like sodium chloride are added to the dyebath to neutralize the negative surface

charge of cellulose fibers in water, which would otherwise repel the anionic dye molecules, thus

promoting dye adsorption.[1]

Visualizations
Chemical Reaction Pathway for Azo Dye Synthesis

Diazotization Coupling Reaction
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Alkaline pH

Click to download full resolution via product page

Caption: Synthesis of an azo dye from an aromatic amine and sodium naphthionate.

Experimental Workflow for Paper Dyeing
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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